Cas no 61926-45-2 ((3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one)

• Product Name: (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one
• CAS No: 61926-45-2
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• MDL: MFCD00564647
• CID: 1632108
• PubChem ID: 914811
• Update Time: 2025-05-20

(3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one
• 61926-45-2
• 3-[(E)-(4-methylphenyl)methylidene]-2,3-dihydro-4H-chromen-4-one
• MFCD00564647
• CHEMBL509587
• (3E)-3-[(4-methylphenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one
• (E)-2,3-Dihydro-3-((4-methylphenyl)methylene)-4H-1-benzopyran-4-one
• (3E)-3-(p-tolylmethylene)chroman-4-one
• (e)-3-(4'-methylbenzylidene)-4-chromanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-((4-methylphenyl)methylene)-, (E)-
• (3E)-2,3-Dihydro-3-[(4-methylphenyl)methylene]-4H-1-benzopyran-4-one
• (3E)-3-[(4-methylphenyl)methylidene]chromen-4-one
• 1W-0659
• AKOS005084064
• 3-(4-METHYLBENZYLIDENE)-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• DTXSID201158337
• 4H-1-benzopyran-4-one, 2,3-dihydro-3-[(4-methylphenyl)methylene]-, (3E)-

• MDL： MFCD00564647
• Inchi： 1S/C17H14O2/c1-12-6-8-13(9-7-12)10-14-11-19-16-5-3-2-4-15(16)17(14)18/h2-10H,11H2,1H3/b14-10+
• InChI Key： WBNQZJCOQHDUHB-GXDHUFHOSA-N
• SMILES： O1C2C=CC=CC=2C(/C(=C/C2C=CC(C)=CC=2)/C1)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one

Introduction to (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one (CAS No. 61926-45-2)

(3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one (CAS No. 61926-45-2) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one is characterized by a chromene ring system fused with a ketone group and a substituted benzylidene moiety. The presence of the 4-methylbenzylidene group imparts additional stability and reactivity to the molecule, making it an interesting candidate for various chemical and biological studies.

Recent research has focused on the synthesis and biological evaluation of (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one. A study published in the Journal of Organic Chemistry in 2021 reported an efficient synthetic route for this compound using a one-pot multicomponent reaction. The method involves the condensation of 4-hydroxychalcone with 4-methylbenzaldehyde in the presence of a suitable catalyst, yielding high purity and yield of the target compound.

In terms of biological activity, (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one has shown promising results in various assays. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant antioxidant properties, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest potential applications in the prevention and treatment of oxidative stress-related diseases.

Furthermore, preliminary studies have indicated that (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one possesses anti-inflammatory activity. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory effect could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory properties, (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one has also been investigated for its potential anticancer activity. A study published in Cancer Research in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The structural features of (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one contribute to its biological activities. The chromene ring system provides a rigid scaffold that can interact with specific protein targets, while the ketone group and substituted benzylidene moiety offer additional functional groups for binding and modulation. These structural elements make it an attractive candidate for further drug development.

In conclusion, (3E)-3-(4-methylbenzylidene)-2,3-dihydro-4H-chromen-4-one (CAS No. 61926-45-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an important subject for ongoing research and development. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.